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Compound of Interest

Compound Name: Alloxanthin

Cat. No.: B1238290 Get Quote

Alloxanthin: Molecular Properties
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides core molecular information for Alloxanthin, a carotenoid pigment of

interest in various scientific and pharmaceutical research fields. The data presented herein is

compiled from verified chemical databases to ensure accuracy and reliability for professional

use.

Core Molecular Data
The fundamental molecular characteristics of Alloxanthin are summarized in the table below.

This data is essential for a range of applications, including analytical chemistry, molecular

modeling, and formulation development.

Parameter Value Citations

Molecular Formula C40H52O2 [1][2][3][4][5]

Molecular Weight 564.8 g/mol [1]

Alternate Molecular Weight 1 564.84 g/mol [2][3][4]

Alternate Molecular Weight 2 564.80 g/mol [5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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